Cas no 1349715-72-5 (3-Bromo-4,5-difluorobenzonitrile)

3-Bromo-4,5-difluorobenzonitrile is a fluorinated aromatic nitrile compound featuring bromine and fluorine substituents on the benzene ring. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of bromine enables further functionalization via cross-coupling reactions, while the electron-withdrawing nitrile and fluorine groups enhance its utility in nucleophilic substitution and heterocycle formation. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is particularly useful in the development of fluorinated bioactive molecules, where its distinct substitution pattern contributes to tailored electronic and steric properties in target structures.

3-Bromo-4,5-difluorobenzonitrile structure

1349715-72-5 structure

Product Name:3-Bromo-4,5-difluorobenzonitrile

CAS No:1349715-72-5

MF:C₇H₂BrF₂N

MW:217.998287677765

MDL:MFCD20233294

CID:4591525

PubChem ID:56604637

Update Time:2025-10-29

3-Bromo-4,5-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4,5-difluorobenzonitrile
- 3-Bromo-4,5-difluoro-Benzonitrile
- ZDC71572
- CL9725
- A934243
- AKOS027386418
- MFCD20233294
- CS-0157750
- AS-46475
- SCHEMBL20912550
- 1349715-72-5
- MDL： MFCD20233294
- Inchi： 1S/C7H2BrF2N/c8-5-1-4(3-11)2-6(9)7(5)10/h1-2H
- InChI Key： DUXCHSUPTHPKKD-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=CC(C#N)=C1)F)F

Computed Properties

Exact Mass: 216.93387g/mol
Monoisotopic Mass: 216.93387g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 23.8

3-Bromo-4,5-difluorobenzonitrile Pricemore >>

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Alichem	A013021926-250mg	3-Bromo-4,5-difluorobenzonitrile	1349715-72-5	97%	250mg	499.20 USD	2021-06-24
Alichem	A013021926-500mg	3-Bromo-4,5-difluorobenzonitrile	1349715-72-5	97%	500mg	839.45 USD	2021-06-24
Alichem	A013021926-1g	3-Bromo-4,5-difluorobenzonitrile	1349715-72-5	97%	1g	1,475.10 USD	2021-06-24
abcr	AB481687-1 g	3-Bromo-4,5-difluorobenzonitrile	1349715-72-5		1g	€136.10	2023-04-20
abcr	AB481687-5 g	3-Bromo-4,5-difluorobenzonitrile	1349715-72-5		5g	€324.80	2023-04-20
abcr	AB481687-10 g	3-Bromo-4,5-difluorobenzonitrile	1349715-72-5		10g	€467.20	2023-04-20
Apollo Scientific	PC502060-1g	3-Bromo-4,5-difluorobenzonitrile	1349715-72-5	99+%	1g	£25.00	2025-02-21
Apollo Scientific	PC502060-5g	3-Bromo-4,5-difluorobenzonitrile	1349715-72-5	99+%	5g	£85.00	2025-02-21
Apollo Scientific	PC502060-10g	3-Bromo-4,5-difluorobenzonitrile	1349715-72-5	99+%	10g	£91.00	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GB885-200mg	3-Bromo-4,5-difluorobenzonitrile	1349715-72-5	97%	200mg	308.0CNY	2021-07-15